Cas no 54117-37-2 (9-Benzyl-9H-carbazole-3-carbaldehyde)

• Product Name: 9-Benzyl-9H-carbazole-3-carbaldehyde
• CAS No: 54117-37-2
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• MDL: MFCD00403522
• CID: 939796
• PubChem ID: 3091534
• Update Time: 2025-04-19

9-Benzyl-9H-carbazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9-(phenylmethyl)-9H-Carbazole-3-carboxaldehyde
• 9-Benzylcarbazole-3-carboxaldehyde
• 9-benzyl-3-formylcarbazole
• 9-benzylcarbazole-3-carbaldehyde
• 9-Benzyl-3-carbazolecarboxaldehyde
• 9-Benzyl-9H-carbazole-3-carboxaldehyde
• 9-Benzyl-9H-carbazole-3-carbaldehyde
• BAS 00119449
• Oprea1_500323
• Oprea1_240868
• GSNXZYWQXATWRX-UHFFFAOYSA-N
• AK202302
• B2804

• MDL： MFCD00403522
• Inchi： 1S/C20H15NO/c22-14-16-10-11-20-18(12-16)17-8-4-5-9-19(17)21(20)13-15-6-2-1-3-7-15/h1-12,14H,13H2
• InChI Key： GSNXZYWQXATWRX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C(=C1)C1C=CC=CC=1N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Color/Form: Powder
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131.0 to 136.0 deg-C
• Boiling Point: 444.9°C at 760 mmHg
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 22.00000
• LogP: 4.65530
• Solubility: Not determined

9-Benzyl-9H-carbazole-3-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：(BD331644)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone